Cas no 38805-74-2 (Cyclopentanol,2-(4-methoxyphenyl)-, (1R,2S)-rel-)

• Product Name: Cyclopentanol,2-(4-methoxyphenyl)-, (1R,2S)-rel-
• CAS No: 38805-74-2
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• MDL: MFCD06201056
• CID: 296889
• PubChem ID: 26595050
• Update Time: 2025-04-19

Cyclopentanol,2-(4-methoxyphenyl)-, (1R,2S)-rel- Chemical and Physical Properties

Names and Identifiers

• Cyclopentanol,2-(4-methoxyphenyl)-, (1R,2S)-rel-
• (1R,2S)-2-(4-methoxyphenyl)cyclopentan-1-ol
• TRANS-2-(4-METHOXYPHENYL)-CYCLOPENTANOL
• (?à)-trans-2-(p-Methoxyphenyl)cyclopentanol
• Cyclopentanol, 2-(4-methoxyphenyl)-,trans-(?à)-
• Cyclopentanol,2-(4-methoxyphenyl)-, trans- (9CI)
• (1R,2S)-rel-2-(4-Methoxyphenyl)cyclopentanol
• DTXSID80650143
• AKOS006345037
• 38805-74-2

• MDL： MFCD06201056
• Inchi： 1S/C12H16O2/c1-14-10-7-5-9(6-8-10)11-3-2-4-12(11)13/h5-8,11-13H,2-4H2,1H3/t11-,12+/m0/s1
• InChI Key： HQWLALHSYXKQIB-NWDGAFQWSA-N
• SMILES： O[C@@H]1CCC[C@H]1C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 192.115029749g/mol
• Monoisotopic Mass: 192.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 29.5Ų